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Compound of Interest

Compound Name: Tenaxin |

{ Get Quote

Cat. No.: B3339230

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a detailed, step-by-step guide for the proper
disposal of Tenaxin I, a non-hazardous substance, based on its safety data sheet. Adherence
to these procedures will help maintain a safe laboratory environment and ensure compliance
with regulations.

Chemical and Physical Properties of Tenaxin |

A summary of the key chemical and physical properties of Tenaxin I is provided in the table
below for easy reference.

Property Value

CAS Number

86926-52-5[1]

Molecular Formula

CisH1607[1][2]

Molecular Weight 344.3 g/mol [2][3]
Appearance N/A
Purity >98%][4]

Hazard Classification

Not a hazardous substance or mixture[1]

Solubility

N/A

Storage

Store in a sealed, cool, and dry condition[4]

© 2025 BenchChem. All rights reserved.

1/6 Tech Support


https://www.benchchem.com/product/b3339230?utm_src=pdf-interest
https://www.benchchem.com/product/b3339230?utm_src=pdf-body
https://www.benchchem.com/product/b3339230?utm_src=pdf-body
https://www.benchchem.com/product/b3339230?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N12370/Tenaxin-I-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N12370/Tenaxin-I-SDS-MedChemExpress.pdf
https://biorlab.com/product/tenaxin-i/
https://biorlab.com/product/tenaxin-i/
https://pubchem.ncbi.nlm.nih.gov/compound/Tenaxin-I
https://biocrick.com/download/document/BCX1256/datasheet.pdf
https://file.medchemexpress.com/batch_PDF/HY-N12370/Tenaxin-I-SDS-MedChemExpress.pdf
https://biocrick.com/download/document/BCX1256/datasheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3339230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Experimental Protocols: Disposal of Tenaxin |

The following procedure outlines the recommended steps for the safe disposal of Tenaxin 1.
This protocol is based on the safety data sheet, which indicates that Tenaxin I is not classified
as a hazardous substance.[1] However, it is crucial to prevent chemical waste from entering
drains or water courses.[1]

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles with side-shields,
protective gloves, and impervious clothing.[1]

» Absorbent, non-reactive material (e.g., diatomite, universal binders, vermiculite, or sand).[1]
o Sealable waste container, clearly labeled for non-hazardous chemical waste.

e 70% lsopropyl Alcohol (IPA) or another suitable decontamination solution.

e Low-lint wipes.

Procedure:

o Personal Protective Equipment (PPE): Before beginning the disposal process, ensure you
are wearing the appropriate PPE, including safety goggles, gloves, and a lab coat.[1]

e \Waste Collection:

o For solutions of Tenaxin I, absorb the liquid with a non-reactive, absorbent material like
diatomite or sand.[1]

o For solid Tenaxin I, carefully sweep or transfer the material into the designated waste
container. Avoid creating dust.

o Containerization: Place the absorbed material or solid Tenaxin I into a sealable, clearly
labeled waste container for non-hazardous chemical waste.

o Decontamination:
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o Decontaminate any surfaces or equipment that may have come into contact with Tenaxin |
by scrubbing with alcohol or a suitable detergent solution.[1]

o Wipe down the decontaminated surfaces with low-lint wipes.

» Disposal of Contaminated Materials: Dispose of all contaminated materials, including used
wipes and any disposable PPE, in the designated non-hazardous waste container.

o Final Disposal: The sealed and labeled waste container should be disposed of in accordance
with your institution's, country's, federal, state, and local regulations for non-hazardous
chemical waste.[1] Do not dispose of Tenaxin I down the drain or in the regular trash unless
explicitly permitted by your institution's guidelines.

Logical Workflow for Tenaxin | Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Tenaxin I.
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Step 1: Don Appropriate PPE

(Safety Goggles, Gloves, Lab Coat)

Step 2: Assess Form of Tenaxin | Waste

Solid Liquid

Solid Tenaxin | Tenaxin | Solution

Step 3a: Absorb with

Step 3b: Collect Solid Waste Inert Material (e.g., Sand)

Step 4: Place in Labeled
Non-Hazardous Waste Container

Step 5: Decontaminate Surfaces
and Equipment

Step 6: Dispose of Container
per Institutional & Local Regulations

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Tenaxin I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Plan for Tenaxin I].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3339230#tenaxin-i-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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